4-benzyl-N-(3-chloro-4-methylphenyl)-1-piperidinecarboxamide
Overview
Description
4-benzyl-N-(3-chloro-4-methylphenyl)-1-piperidinecarboxamide, commonly known as CPP, is a chemical compound that has been extensively studied for its potential use in scientific research. CPP is a member of the piperidine class of compounds and has been shown to have a wide range of biochemical and physiological effects.
Scientific Research Applications
CPP has been widely used in scientific research as a tool to study the function of the N-methyl-D-aspartate (NMDA) receptor in the brain. The NMDA receptor is a type of glutamate receptor that plays a critical role in synaptic plasticity and learning and memory. CPP has been shown to bind to the NMDA receptor and block its activity, allowing researchers to study the effects of NMDA receptor inhibition on brain function.
Mechanism of Action
CPP binds to the NMDA receptor and blocks its activity by binding to the receptor's glycine site. This results in a reduction in the flow of calcium ions into the neuron, which can lead to a decrease in synaptic plasticity and altered neuronal function.
Biochemical and Physiological Effects:
CPP has been shown to have a wide range of biochemical and physiological effects, including the modulation of synaptic plasticity, learning and memory, pain perception, and drug addiction. Studies have also shown that CPP can induce seizures in animals, which has led to concerns about its safety for use in humans.
Advantages and Limitations for Lab Experiments
One of the main advantages of using CPP in lab experiments is its ability to selectively block the NMDA receptor, allowing researchers to study the effects of NMDA receptor inhibition on brain function. However, CPP has also been shown to have off-target effects on other receptors, which can complicate the interpretation of results. Additionally, CPP has been shown to induce seizures in animals, which can limit its use in certain types of experiments.
Future Directions
There are several future directions for CPP research, including the development of more selective NMDA receptor antagonists that do not have off-target effects on other receptors. Additionally, there is a need for further research into the safety of CPP for use in humans, particularly in the context of drug addiction and other neurological disorders. Finally, there is a need for more research into the potential therapeutic uses of CPP, particularly in the treatment of chronic pain and other neurological disorders.
properties
IUPAC Name |
4-benzyl-N-(3-chloro-4-methylphenyl)piperidine-1-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23ClN2O/c1-15-7-8-18(14-19(15)21)22-20(24)23-11-9-17(10-12-23)13-16-5-3-2-4-6-16/h2-8,14,17H,9-13H2,1H3,(H,22,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ROEWXNCKIIUNMX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)N2CCC(CC2)CC3=CC=CC=C3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23ClN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Benzyl-N-(3-chloro-4-methylphenyl)-1-piperidinecarboxamide | |
CAS RN |
847477-59-2 | |
Record name | 4-BENZYL-N-(3-CHLORO-4-METHYLPHENYL)-1-PIPERIDINECARBOXAMIDE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.